Cas no 1488890-81-8 (Furo[2,3-b]pyridin-3-ylmethanamine)

• Product Name: Furo[2,3-b]pyridin-3-ylmethanamine
• CAS No: 1488890-81-8
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 4828146
• Update Time: 2025-06-11

Furo[2,3-b]pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridin-3-ylmethanamine

• Inchi： 1S/C8H8N2O/c9-4-6-5-11-8-7(6)2-1-3-10-8/h1-3,5H,4,9H2
• InChI Key： KSKJBZHKQZSODN-UHFFFAOYSA-N
• SMILES： O1C=C(CN)C2=CC=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 0.4
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on Furo[2,3-b]pyridin-3-ylmethanamine

Chemical Profile of Furo[2,3-b]pyridin-3-ylmethanamine (CAS No. 1488890-81-8)

Furo[2,3-b]pyridin-3-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1488890-81-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the furo[2,3-b]pyridine scaffold, a nitrogen-containing heterocycle that combines a furan ring fused with a pyridine ring. Such structural motifs are known for their diverse biological activities and have been extensively explored in the development of novel therapeutic agents.

The structural uniqueness of Furo[2,3-b]pyridin-3-ylmethanamine lies in its functional group arrangement, which includes an amine substituent at the 3-position of the furo[2,3-b]pyridine core. This specific configuration makes it a valuable scaffold for further derivatization and exploration of its pharmacological properties. The presence of both aromatic and aliphatic components in its structure contributes to its potential interactions with biological targets, making it an attractive candidate for drug discovery programs.

In recent years, there has been a growing interest in exploring the pharmacological potential of Furo[2,3-b]pyridin-3-ylmethanamine and its derivatives. The furo[2,3-b]pyridine moiety has been shown to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that compounds derived from this scaffold can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

One of the most compelling aspects of Furo[2,3-b]pyridin-3-ylmethanamine is its potential as a lead compound for the development of novel drugs. Researchers have leveraged computational methods and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced biological activity. These efforts have led to the discovery of several promising candidates that are currently undergoing further investigation in preclinical studies.

The synthesis of Furo[2,3-b]pyridin-3-ylmethanamine presents unique challenges due to its complex heterocyclic structure. However, advances in synthetic chemistry have made it possible to access this compound in high purity through multi-step synthetic routes. These synthetic strategies often involve cyclization reactions, nucleophilic substitutions, and functional group transformations to construct the desired furo[2,3-b]pyridine core.

Recent studies have also highlighted the importance of understanding the stereochemistry of Furo[2,3-b]pyridin-3-ylmethanamine in determining its biological activity. Chiral derivatives of this compound have been synthesized and evaluated for their pharmacological properties. The results suggest that stereochemistry plays a crucial role in modulating the potency and selectivity of these compounds toward biological targets.

The pharmaceutical industry has taken notice of the potential of Furo[2,3-b]pyridin-3-ylmethanamine as a drug development candidate. Several companies are currently engaged in research programs aimed at identifying novel therapeutic agents based on this scaffold. These programs involve collaboration between academic researchers and industry scientists to accelerate the discovery and development process.

The future prospects for Furo[2,3-b]pyridin-3-ylmethanamine are promising, with ongoing research efforts focused on expanding its chemical space through structural modifications and exploring new biological targets. As our understanding of the pharmacological properties of this compound grows, it is likely that we will see more derivatives entering clinical trials for various therapeutic applications.

In conclusion,Furo[2,3-b]pyridin-3-ylmethanamine (CAS No. 1488890-81-8) represents a significant area of interest in pharmaceutical chemistry due to its unique structural features and potential biological activities. The continued exploration of this compound and its derivatives holds great promise for the development of novel therapeutic agents that could address unmet medical needs.